Cas no 2257-52-5 (Isopropyl-hydrazine)

• Product Name: Isopropyl-hydrazine
• CAS No: 2257-52-5
• MF: C₃H₁₀N₂
• MW: 74.1249003410339
• MDL: MFCD03410233
• CID: 259581
• PubChem ID: 52789
• Update Time: 2025-06-13

Isopropyl-hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(1-methylethyl)- (9CI)
• (1-methylethyl)Hydrazine
• 1-ISOPROPYLHYDRAZINE
• ISOPROPYL-HYDRAZINE
• N-isopropylhydrazine
• AC1L1DLR
• CTK4E9762
• Hydrazine, (1-methylethyl)-
• isopropyl hydrazine
• Isopropyl-hydrazin
• iso-propylhydrazine
• prop-2-ylhydrazine
• CS-0183534
• propan-2-ylhydrazine
• 2257-52-5
• Q27292225
• 1-Isopropylhydrazine, AldrichCPR
• W2Q1ED74SJ
• HYDRAZINE, ISOPROPYL-
• lsopropylhydrazine hydrochloride
• 1-Isopropylhydrazine #
• BB 0218180
• (propan-2-yl)hydrazine
• A878504
• UNII-W2Q1ED74SJ
• Hydrazine,(1-methylethyl)-
• DTXSID50177094
• FT-0660340
• 1-isopropyl-hydrazine
• AKOS000153565
• isopropylhydrazine
• AMY202003297
• LS-11556
• ALBB-031747
• DTXCID9099585
• Isopropyl-hydrazine

• MDL： MFCD03410233
• Inchi： 1S/C3H10N2/c1-3(2)5-4/h3,5H,4H2,1-2H3
• InChI Key： KJAQRHMKLVGSCG-UHFFFAOYSA-N
• SMILES： N(C(C)C)N

Computed Properties

• Exact Mass: 74.0845
• Monoisotopic Mass: 74.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 18.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Isopropyl-hydrazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on Isopropyl-hydrazine

Recent Advances in the Application of Isopropyl-hydrazine (CAS: 2257-52-5) in Chemical Biology and Pharmaceutical Research

Isopropyl-hydrazine (CAS: 2257-52-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, biochemical assays, and medicinal chemistry. This compound, characterized by its hydrazine functional group and isopropyl moiety, serves as a critical building block in the development of novel therapeutic agents. Recent studies have explored its potential in targeting specific enzymatic pathways, modulating protein-protein interactions, and serving as a precursor for the synthesis of bioactive molecules. The unique chemical properties of Isopropyl-hydrazine, including its reactivity and stability under physiological conditions, make it a valuable tool for researchers aiming to design and optimize drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Isopropyl-hydrazine in the synthesis of hydrazone-based inhibitors for cancer-related kinases. The researchers demonstrated that derivatives of Isopropyl-hydrazine exhibited potent inhibitory activity against tyrosine kinases, which are often overexpressed in various cancers. The study utilized computational modeling and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical evaluations. These findings underscore the potential of Isopropyl-hydrazine as a scaffold for developing targeted cancer therapies.

In addition to its applications in oncology, Isopropyl-hydrazine has been investigated for its role in neurodegenerative disease research. A recent preprint on bioRxiv reported the use of Isopropyl-hydrazine derivatives as modulators of amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The study employed high-throughput screening and nuclear magnetic resonance (NMR) spectroscopy to identify compounds that could disrupt amyloid-beta fibril formation. The results suggested that Isopropyl-hydrazine-based molecules could serve as promising leads for developing anti-aggregation therapies, although further in vivo studies are needed to confirm their efficacy and safety.

Another area of interest is the use of Isopropyl-hydrazine in prodrug design. A 2024 publication in Chemical Communications described the synthesis of Isopropyl-hydrazine-linked prodrugs that release active therapeutic agents in response to specific enzymatic triggers. This approach aims to improve drug delivery and reduce off-target effects, particularly in the context of anti-inflammatory and antimicrobial therapies. The study showcased the versatility of Isopropyl-hydrazine as a linker moiety, enabling controlled release of drugs in a spatiotemporal manner. Such innovations highlight the compound's potential to address challenges in drug delivery and pharmacokinetics.

Despite these advancements, challenges remain in the widespread adoption of Isopropyl-hydrazine-based compounds. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed to translate laboratory findings into clinical applications. Ongoing research is focused on optimizing the chemical structure of Isopropyl-hydrazine derivatives to enhance their pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of Isopropyl-hydrazine-based therapeutics in the coming years.

In conclusion, Isopropyl-hydrazine (CAS: 2257-52-5) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies demonstrating its utility in drug discovery, neurodegenerative disease modulation, and prodrug design. The compound's unique chemical properties and versatility make it a valuable asset for researchers aiming to tackle complex medical challenges. Future research should prioritize addressing the translational gaps to fully realize the therapeutic potential of Isopropyl-hydrazine-based compounds.